N-(4-bromophenyl)-3-[(4-bromophenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
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Description
N-(4-bromophenyl)-3-[(4-bromophenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C21H13Br2N5O2S and its molecular weight is 559.24. The purity is usually 95%.
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Scientific Research Applications
- Metal Surface Chemistry : Research has explored the behavior of 4-[(4-bromophenyl)ethynyl]pyridine on metal surfaces using scanning tunneling microscopy (STM). The molecule’s self-assembly, Ullmann reaction, and pyridine coordination exhibit sensitivity to the underlying metallic substrates . Understanding these interactions can inform the design of functional materials.
- Trimorphs and Mechanical Properties : Investigating polymorphism, researchers have studied three polymorphs of 4-bromophenyl 4-bromobenzoate. These different crystal structures exhibit varying mechanical properties (elastic, brittle, plastic). Understanding intermolecular interactions and crystal packing in such compounds is crucial for materials design .
- Co-crystal Identification : A re-refinement of the crystal structure revealed that one of the forms initially considered a polymorph is, in fact, a co-crystal containing both 4-bromophenyl 4-bromobenzoate and likely 4-bromophenyl 4-nitrobenzoate .
Materials Science and Surface Chemistry
Crystal Engineering and Polymorphism
properties
IUPAC Name |
N-(4-bromophenyl)-3-(4-bromophenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13Br2N5O2S/c22-13-5-9-15(10-6-13)24-19-17-3-1-2-4-18(17)28-20(25-19)21(26-27-28)31(29,30)16-11-7-14(23)8-12-16/h1-12H,(H,24,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIRWJHOATXQNTR-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC3=C(N=NN23)S(=O)(=O)C4=CC=C(C=C4)Br)NC5=CC=C(C=C5)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13Br2N5O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
559.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromobenzenesulfonyl)-N-(4-bromophenyl)-[1,2,3]triazolo[1,5-A]quinazolin-5-amine |
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